Ethyl 5-[(Z)-2-cyano-3-oxo-3-(propylamino)prop-1-enyl]-1,2-oxazole-3-carboxylate

• IUPAC Name: ethyl 5-[(Z)-2-cyano-3-oxo-3-(propylamino)prop-1-enyl]-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C13H15N3O4/c1-3-5-15-12(17)9(8-14)6-10-7-11(16-20-10)13(18)19-4-2/h6-7H,3-5H2,1-2H3,(H,15,17)/b9-6-
• InChI Key: DGILUQINAJGWCM-TWGQIWQCSA-N
• Canonical SMILES: CCCNC(=O)C(=CC1=CC(=NO1)C(=O)OCC)C#N
• Isomeric SMILES: CCCNC(=O)/C(=C\C1=CC(=NO1)C(=O)OCC)/C#N
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol

Description

The compound is an ester, which is an organic compound made by replacing the hydrogen of an acid by an alkyl or other organic group. Many esters contain additional functional groups.

Synthesis Analysis

The synthesis of such compounds typically involves reactions between carboxylic acids and alcohols in the presence of a catalyst.

Molecular Structure Analysis

The molecular structure of such compounds is often determined using techniques like nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

Esters can undergo a variety of reactions, including hydrolysis, reduction, and reactions with Grignard reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using a variety of techniques, including spectroscopy, chromatography, and X-ray crystallography.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For example, in biological systems, the mechanism of action often involves interactions with proteins or other biological molecules.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Information about the safety and hazards of a compound is typically found in its Material Safety Data Sheet (MSDS).

Future Directions

The future directions for the study of a compound depend on its potential applications. For example, if the compound has medicinal properties, future studies might focus on improving its efficacy and reducing its side effects.